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Compound of Interest

Compound Name: 5-Hexen-2-one, 5-bromo-

Cat. No.: B15472193 Get Quote

Technical Guide: 5-Bromo-5-Hexen-2-one
For Researchers, Scientists, and Drug Development Professionals

Initial Assessment: Extensive searches for "5-bromo-5-Hexen-2-one" across chemical supplier

databases and the scientific literature have yielded no specific information regarding its

commercial availability, synthesis, or characterization. This suggests that this particular isomer

is not a readily available or commonly studied compound.

Alternative Compound Analysis: As a viable alternative, this guide will focus on the closely

related and commercially available isomer, 1-Bromo-5-hexen-2-one (CAS No. 145967-22-2).

This compound shares key functional groups with the requested molecule and offers a valuable

starting point for research and development activities.

Commercial Availability and Suppliers of 1-Bromo-5-
hexen-2-one
1-Bromo-5-hexen-2-one is available from various chemical suppliers. The availability and

product specifications should be confirmed directly with the suppliers.

Table 1: Representative Suppliers of 1-Bromo-5-hexen-2-one
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Supplier Product Number Purity Notes

Smolecule S682012 Not specified In Stock

(Representative -

other suppliers may

exist)

- - -

Physicochemical Properties of 1-Bromo-5-hexen-2-
one
A summary of the key physicochemical properties of 1-Bromo-5-hexen-2-one is provided

below. This data is essential for handling, storage, and experimental design.

Table 2: Physicochemical Data for 1-Bromo-5-hexen-2-one

Property Value

CAS Number 145967-22-2

Molecular Formula C₆H₉BrO

Molecular Weight 177.04 g/mol

IUPAC Name 1-bromohex-5-en-2-one

Canonical SMILES C=CCCC(=O)CBr

InChI
InChI=1S/C6H9BrO/c1-2-3-4-6(8)5-7/h2H,1,3-

5H2

InChI Key SICVUWZDYJMQCT-UHFFFAOYSA-N

Synthesis of 1-Bromo-5-hexen-2-one
Several synthetic routes to 1-Bromo-5-hexen-2-one have been described. The choice of

method will depend on the available starting materials, desired scale, and laboratory

capabilities.
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General Synthetic Approaches
Bromination of 5-Hexen-2-one: The direct bromination of 5-hexen-2-one is a common

method. Reagents such as bromine or phosphorus tribromide can be employed for this

transformation. Careful control of reaction conditions is necessary to achieve selective

bromination at the C1 position.

Halogenation of an Alkene Precursor: An alternative strategy involves the bromination of a

suitable alkene precursor, followed by oxidation to introduce the ketone functionality at the

C2 position.

Grignard Reactions: A multi-step approach could involve the use of Grignard reagents with

appropriate carbonyl compounds, followed by subsequent transformations to yield 1-

bromohex-5-en-2-one.

A generalized workflow for the synthesis via bromination of 5-hexen-2-one is presented below.

5-Hexen-2-one

Bromination Reaction

Brominating Agent
(e.g., Br₂, PBr₃)

1-Bromo-5-hexen-2-one Purification
(e.g., Distillation, Chromatography)

Click to download full resolution via product page

Caption: Synthetic workflow for 1-Bromo-5-hexen-2-one.

Chemical Reactivity and Potential Applications
1-Bromo-5-hexen-2-one possesses multiple reactive sites, making it a versatile building block

in organic synthesis.

Nucleophilic Substitution: The bromine atom at the C1 position is susceptible to nucleophilic

attack, allowing for the introduction of a wide range of functional groups.
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Reactions at the Carbonyl Group: The ketone functionality can undergo various reactions,

such as reduction to an alcohol, or reaction with Grignard reagents to form tertiary alcohols.

Reactions of the Alkene: The terminal double bond can participate in addition reactions, such

as hydrogenation, halogenation, or epoxidation.

This trifunctional nature makes 1-bromo-5-hexen-2-one a potentially valuable precursor for the

synthesis of complex molecules in drug discovery and materials science.

1-Bromo-5-hexen-2-one

Nucleophilic Substitution
(at C1-Br)

Carbonyl Reactions
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Click to download full resolution via product page

Caption: Reactivity of 1-Bromo-5-hexen-2-one.

Experimental Protocols
Detailed experimental protocols for the synthesis and reactions of 1-bromo-5-hexen-2-one

would need to be developed based on specific research goals and safety assessments. It is

recommended to consult standard organic chemistry laboratory manuals and relevant scientific

literature for detailed procedures on reactions such as bromination, nucleophilic substitution,

and reductions. Always conduct a thorough risk assessment before performing any chemical

synthesis.

Disclaimer: This document is intended for informational purposes only and does not constitute

a recommendation or endorsement of any specific product or protocol. All laboratory work

should be conducted by qualified individuals in appropriately equipped facilities and in

accordance with all applicable safety regulations.

To cite this document: BenchChem. [commercial availability and suppliers of 5-Hexen-2-one,
5-bromo-]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b15472193#commercial-availability-and-suppliers-of-
5-hexen-2-one-5-bromo]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b15472193#commercial-availability-and-suppliers-of-5-hexen-2-one-5-bromo
https://www.benchchem.com/product/b15472193#commercial-availability-and-suppliers-of-5-hexen-2-one-5-bromo
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15472193?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15472193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

